4-(5-Isopropyl-1,2,4-oxadiazol-3-yl)benzoic acid

• IUPAC Name: 4-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)benzoic acid
• InChI: InChI=1S/C12H12N2O3/c1-7(2)11-13-10(14-17-11)8-3-5-9(6-4-8)12(15)16/h3-7H,1-2H3,(H,15,16)
• InChI Key: ZUZOSTFYGLSNRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NO1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H12N2O3
• DSSTOX Substance ID: DTXSID10649222
• Molecular Weight: 232.23 g/mol
• CAS No.: 915920-28-4

Description

4-(5-Isopropyl-1,2,4-oxadiazol-3-yl)benzoic acid (IPOXA) is a chemical compound that has been studied for its potential applications in research and laboratory experiments. It has been found to have a variety of biochemical and physiological effects, as well as a range of advantages and limitations for use in lab experiments.

Scientific Research Applications

Synthesis Methods

The synthesis of 4-(5-Isopropyl-1,2,4-oxadiazol-3-yl)benzoic acid and its analogs involves innovative methodologies, as highlighted by recent research. One study presented a novel method for synthesizing 2-(5-Oxo-4,5-dihydro-1,2,4-oxadiazol-3-yl)benzoic acid through thermal heterocyclization, starting from 3-(hydroxyimino)isoindolin-1-one. This process involves interaction with 1,1'-carbonyldiimidazole (CDI) and subsequent base-promoted cycle opening of the intermediate 3H,5H-[1,2,4]oxadiazolo[3,4-a]isoindole-3,5-dione, achieving a total yield of 90% (Tkachuk, Lyubchuk, Tkachuk, & Hordiyenko, 2020). Another approach for synthesizing benzoic acids containing a 1,2,4-oxadiazole ring involves selective oxidation of 5-R-3-tolyl-1,2,4-oxadiazoles with air oxygen in the presence of a cobalt acetate-based catalytic system. This method offers higher yields and a shorter sequence of steps compared to traditional procedures (Krasouskaya, Danilova, Baikov, Kolobov, & Kofanov, 2015).

Applications in Material Science

Research has also delved into the use of 1,2,4-oxadiazole derivatives in material science, particularly in the synthesis of mesogenic materials and liquid crystalline monomers. For instance, a study focused on synthesizing two series containing a 1,2,4-oxadiazole ring as a central core for investigating their mesomorphic behaviors. The compounds exhibited varying liquid crystalline properties, offering insights into the potential application of these materials in optoelectronic devices and other related fields (Ali & Tomi, 2018).

Biological Activity

Additionally, 1,2,4-oxadiazole derivatives have been explored for their biological activities. A study synthesized a series of novel 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived oxadiazole, triazole, and pyrrole ring systems, which demonstrated significant antibacterial and antitubercular properties. This highlights the potential of such compounds in developing new antimicrobial and antitubercular agents (Joshi, Vagdevi, Vaidya, & Gadaginamath, 2008).